N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide

• IUPAC Name: N-(1,2-dimethylbenzimidazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C15H15N3O2S/c1-11-16-14-10-12(8-9-15(14)18(11)2)17-21(19,20)13-6-4-3-5-7-13/h3-10,17H,1-2H3
• InChI Key: FCZNYBMEBHHJQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C15H15N3O2S
• DSSTOX Substance ID: DTXSID801332907
• Molecular Weight: 301.4 g/mol
• Solubility: 15.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 488708-12-9

Description

N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide, also known as DBIBS, is a chemical compound that belongs to the class of benzimidazole derivatives. It has been widely used in scientific research due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide involves the formation of a complex between the benzimidazole moiety and the metal ion. This complexation results in a change in the fluorescence properties of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide, allowing for the detection of the metal ion.
Biochemical and Physiological Effects:
N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide has been shown to have low toxicity and good biocompatibility, making it suitable for use in biological systems. It has been used to study metal ion homeostasis in various cell types, including cancer cells and neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide is its high selectivity and sensitivity towards metal ions, making it a valuable tool for studying metal ion homeostasis in cells and tissues. However, one limitation of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide is its potential interference with other fluorescent probes or dyes that may be used in the same experiment.

Future Directions

There are several future directions for the use of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide in scientific research. One area of interest is the development of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide-based sensors for the detection of metal ions in environmental and industrial settings. Another area of interest is the use of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide in the development of new therapeutics for metal-related diseases such as Alzheimer's and Parkinson's disease.
In conclusion, N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide is a valuable tool for studying metal ion homeostasis in cells and tissues. Its unique chemical structure and properties make it suitable for use in scientific research, and its low toxicity and good biocompatibility make it suitable for use in biological systems. The future directions for the use of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide in scientific research are promising, and it is likely that its use will continue to expand in the future.

Synthesis Methods

N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide can be synthesized by the reaction of 5-amino-1,2-dimethylbenzimidazole with benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide as a white solid with a yield of around 70%.

Scientific Research Applications

N-(1,2-dimethyl-1H-benzimidazol-5-yl)benzenesulfonamide has been extensively used in scientific research as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. It has been shown to have high selectivity and sensitivity towards these metal ions, making it a valuable tool for studying metal ion homeostasis in cells and tissues.